5-Formyl-4-methyl-thiophene-2-carboxylic acid ethyl ester, 95%

• IUPAC Name: ethyl 5-formyl-4-methylthiophene-2-carboxylate
• InChI: InChI=1S/C9H10O3S/c1-3-12-9(11)7-4-6(2)8(5-10)13-7/h4-5H,3H2,1-2H3
• InChI Key: LNPKVWMHMKEBSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(S1)C=O)C
• Molecular Formula: C9H10O3S
• Molecular Weight: 198.24 g/mol

Description

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Scientific Research Applications

Pharmaceutical Intermediates

This compound serves as an intermediate in the synthesis of pharmaceuticals. . Its ability to form various derivatives makes it valuable for creating a wide range of medicinal compounds.

Catalysis

The compound’s formyl group is a key functional group in ligand synthesis for catalysis. .

Future Directions

Thiophene derivatives continue to be a focus of research due to their wide range of applications. Future directions may include the development of new synthesis methods, exploration of novel applications, and further investigation into their pharmacological properties.